Cas no 2171470-66-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid
• CAS No: 2171470-66-7
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 5753158
• PubChem ID: 165552166
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1484661
• 2171470-66-7
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,6-difluorobenzoic acid
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid

• Inchi： 1S/C26H22F2N2O5/c1-2-22(24(31)29-14-11-20(27)23(25(32)33)21(28)12-14)30-26(34)35-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-12,19,22H,2,13H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BWEFRPRKZLEVEM-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic Acid (CAS No. 2171470-66-7)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid (CAS No. 2171470-66-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a difluorobenzoic acid moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in drug discovery and development. The presence of the difluorobenzoic acid moiety adds further complexity and functionality, potentially enhancing the compound's pharmacological properties such as solubility, stability, and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly alter the physicochemical properties of molecules, often leading to improved pharmacokinetic profiles and enhanced binding affinities to biological targets. The difluorobenzoic acid moiety in this compound is particularly noteworthy for its potential to modulate protein-protein interactions and enzyme activities, which are crucial for many therapeutic interventions.

In the context of drug discovery, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid has been explored for its potential as a lead compound in the development of novel therapeutics. For instance, research has shown that similar compounds with Fmoc and difluorobenzoic acid functionalities exhibit promising antiviral and anticancer activities. These findings suggest that this compound could serve as a valuable starting point for optimizing drug candidates with enhanced therapeutic efficacy.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid involves several steps, including the formation of the Fmoc-amino butyric acid intermediate and subsequent coupling with 2,6-difluorobenzoic acid. The use of advanced synthetic techniques and catalysts has enabled researchers to achieve high yields and purity levels, making this compound readily available for further investigation.

In addition to its potential as a therapeutic agent, this compound has also been studied for its use in chemical biology research. Its unique structure allows it to serve as a tool molecule for probing specific biological processes and pathways. For example, it can be used to investigate protein-protein interactions or to study the effects of fluorination on molecular recognition events.

The safety profile of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound exhibits low toxicity and good biocompatibility, which are favorable attributes for drug candidates. However, further research is needed to fully understand its safety profile across different biological systems.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,6-difluorobenzoic acid (CAS No. 2171470-66-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics and chemical biology tools. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in the field.